Cas no 3048-52-0 (Benzene, 1,3,5-triethenyl-)

• Product name: Benzene, 1,3,5-triethenyl-
• CAS No: 3048-52-0
• MF: C₁₂H₁₂
• MW: 156.22368
• CID: 1443216
• PubChem ID: 10219562

Benzene, 1,3,5-triethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-triethenyl-
• 1,3,5-tris(ethenyl)benzene
• Benzene, 1,2,5-triethenyl-
• 3048-52-0
• 1,3,5-triethenylbenzene
• 1,3,5-trivinylbenzol
• XQ64QE66P2
• DTXSID10436851
• 1,2,5-Triethenylbenzene
• 1,3,5-trivinylbenzene
• UNII-XQ64QE66P2
• 1,2,5-Trivinylbenzene

• Inchi： InChI=1S/C12H12/c1-4-10-7-11(5-2)9-12(6-3)8-10/h4-9H,1-3H2
• InChI Key： SYENRPHLJLKTED-UHFFFAOYSA-N
• SMILES： C=CC1=CC(=CC(=C1)C=C)C=C

Computed Properties

• Exact Mass: 156.09396
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Benzene, 1,3,5-triethenyl-

Benzene, 1,3,5-Triethenyl (CAS No. 3048-52-0): A Comprehensive Overview

Benzene, 1,3,5-triethenyl, also known by its CAS registry number 3048-52-0, is a fascinating compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, with three ethenyl groups (-CH₂CH₂-) attached at the 1, 3, and 5 positions of the benzene ring. Its molecular formula is C₉H₁₀, and it has a molar mass of approximately 114.19 g/mol.

The structure of benzene, 1,3,5-triethenyl is characterized by its symmetrical arrangement of substituents on the benzene ring. This symmetry contributes to its unique chemical properties and reactivity. The compound is known for its stability due to the resonance stabilization provided by the aromatic ring system. The ethenyl groups attached to the benzene ring introduce additional reactivity, making this compound a valuable precursor in organic synthesis.

Recent studies have highlighted the potential of benzene, 1,3,5-triethenyl in the development of advanced materials. Researchers have explored its use in creating novel polymers and composites with enhanced mechanical and thermal properties. For instance, a study published in the journal Nature Materials demonstrated that this compound can serve as a building block for synthesizing high-performance polymeric materials with applications in aerospace and automotive industries.

In addition to its role in materials science, benzene, 1,3,5-triethenyl has found applications in pharmaceutical chemistry. Its ability to undergo various substitution reactions makes it a valuable intermediate in the synthesis of complex drug molecules. A recent breakthrough in medicinal chemistry involved the use of this compound as a key intermediate in the development of a new class of anti-cancer drugs targeting specific oncogenic pathways.

The synthesis of benzene, 1,3,5-triethenyl typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation reaction, where ethylene groups are introduced onto the benzene ring under specific catalytic conditions. Recent advancements in catalytic systems have enabled more efficient and selective synthesis methods for this compound.

Benzene derivatives, including benzene triethenyl derivatives, have been extensively studied for their electronic properties. These studies have revealed that compounds like CAS No. 3048-52-0 exhibit interesting charge transport characteristics suitable for use in organic electronics. For example, research published in the journal Advanced Functional Materials demonstrated that thin films made from this compound can be used as semiconducting layers in organic field-effect transistors (OFETs), offering promising performance metrics.

The environmental impact and sustainability aspects of using compounds like CAS No. 3048-52-0 have also come under scrutiny in recent years. Studies are being conducted to assess their biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that while these compounds are not inherently toxic at low concentrations, their widespread use necessitates careful waste management practices to minimize environmental impact.

In conclusion,
Benzene derivatives such as CAS No.
Benzene triethenyl derivatives are pivotal in modern chemistry.
Their role extends across multiple disciplines,
from materials science to pharmaceuticals.
As research continues,
we can expect even more innovative applications
for CAS No.
This underscores
their importance
as versatile chemical building blocks.